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Compound of Interest

Compound Name:
1-Carbamoylpyrrolidine-2-

carboxylic acid

Cat. No.: B137483 Get Quote

Essential Safety and Handling Guide for 1-
Carbamoylpyrrolidine-2-carboxylic acid
This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Carbamoylpyrrolidine-2-
carboxylic acid. The following guidelines are designed to ensure a safe laboratory

environment and proper management of this chemical.

Personal Protective Equipment (PPE)
Effective protection against exposure is critical. The following table summarizes the required

personal protective equipment when handling 1-Carbamoylpyrrolidine-2-carboxylic acid.[1]

[2][3][4]
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Protection Type Specification

Eye/Face Protection

Safety glasses with side shields or goggles are

required. A face shield should be used where

splashing is possible.[3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

must be worn.[1] Long-sleeved clothing and a

lab coat are mandatory to prevent skin contact.

[5]

Respiratory Protection

A government-approved respirator is necessary

if ventilation is inadequate or if dusts/aerosols

are generated.[1][5]

Body Protection

Protective clothing is required. In situations with

a risk of significant exposure, protective boots

may be necessary.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to minimize risks.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Ensure that safety showers and eyewash stations are readily accessible.[6]

2. Pre-Handling Preparations:

Inspect all PPE for integrity before use.[1]

Ensure all containers are clearly labeled.

Have spill containment materials readily available.

3. Handling the Chemical:
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Avoid breathing dust, fumes, gas, mist, or vapors.[2][3]

Prevent contact with skin, eyes, and clothing.[2][4][5]

Do not eat, drink, or smoke in the handling area.[1][7]

Wash hands thoroughly after handling the product.[1][2]

4. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan
Proper disposal of 1-Carbamoylpyrrolidine-2-carboxylic acid and its containers is crucial to

prevent environmental contamination.

Chemical Disposal: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[3] Do not allow the product to enter drains.[1][2][3]

Contaminated Packaging: Dispose of as unused product in accordance with local, state, and

federal regulations.[3]

Emergency Procedures
1. In Case of Skin Contact:

Wash off with soap and plenty of water.[3]

If skin irritation occurs, seek medical advice.[2]

Remove contaminated clothing and wash it before reuse.[2]

2. In Case of Eye Contact:

Rinse cautiously with water for several minutes.[2][3]
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Remove contact lenses if present and easy to do. Continue rinsing.[2][3]

If eye irritation persists, get medical attention.[2]

3. In Case of Inhalation:

Move the person into fresh air and keep them at rest in a position comfortable for breathing.

[2]

If not breathing, give artificial respiration.[3]

Consult a physician.[3]

4. In Case of Ingestion:

Rinse mouth with water.

Call a poison center or doctor if you feel unwell.[2]
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Workflow for Handling 1-Carbamoylpyrrolidine-2-carboxylic acid
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Caption: Workflow for Handling 1-Carbamoylpyrrolidine-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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